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Compound of Interest

Compound Name: Lactic Acid

CAS No.: 152-36-3

Cat. No.: B7770667

Get Quote

Lactic acid, a common reagent in research and drug development, requires careful handling

and disposal to ensure laboratory safety and environmental protection. This guide provides

essential, step-by-step procedures for the proper disposal of lactic acid waste, tailored for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling
Before beginning any disposal procedure, it is crucial to adhere to standard laboratory safety

protocols. Always work in a well-ventilated area, preferably under a chemical fume hood, and

wear appropriate Personal Protective Equipment (PPE).[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification

Eye/Face Protection
Safety goggles with side protection or a face

shield.[3][4]

Hand Protection
Chemical-resistant gloves (e.g., Butyl rubber,

Nitrile rubber).[3][4]

Skin Protection
Lab coat and appropriate protective clothing.[2]

[3]

Respiratory Protection
Use a NIOSH/MSHA approved respirator if

vapor or mist is generated.[1][5]

Lactic Acid Disposal Procedures
The appropriate disposal method for lactic acid depends on the quantity and whether it is

contaminated with other hazardous materials.

For small quantities of uncontaminated lactic acid, in-lab neutralization is a viable disposal

option.[6] This procedure should only be performed by trained personnel.

Experimental Protocol for Neutralization:

Dilution: If you are working with concentrated lactic acid (e.g., 88%), it must first be diluted.

Slowly add the lactic acid to a large volume of cold water to achieve a concentration below

10%.[6] This should be done in a suitable container inside a fume hood.

Neutralization: Prepare a solution of a weak base, such as sodium bicarbonate (baking

soda) or sodium carbonate (soda ash), in a separate container.[5] Slowly and with constant

stirring, add the diluted lactic acid to the base solution.[6] Be cautious as this reaction will

produce carbon dioxide gas, causing fizzing.[7]

pH Verification: Monitor the pH of the solution using a pH meter or pH strips. Continue to add

the base until the pH of the solution is between 5 and 9.[6]

Sewer Disposal: Once the solution is neutralized, it can be flushed down the sanitary sewer

with a large volume of water (at least 20 parts water).[6] Always check with local regulations
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before any sewer disposal.[1][6]

For large volumes of lactic acid or lactic acid waste that is contaminated with heavy metals or

other hazardous substances, do not attempt in-lab treatment.[6]

Disposal Plan:

Containment: Collect the waste in a suitable, clearly labeled, and sealed container.[6][8]

Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents and strong acids.[8][9]

Professional Disposal: Arrange for collection by a licensed professional waste disposal

service.[4][8]

Spill Management
In the event of a lactic acid spill, immediate and appropriate action is crucial.

Spill Cleanup Protocol:

Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure

adequate ventilation.[6]

Wear PPE: Don the appropriate personal protective equipment, including respiratory

protection if vapors are present.[6]

Contain and Absorb: Contain the spill and absorb it with an inert, non-combustible absorbent

material such as sand, diatomaceous earth, or vermiculite.[2][3]

Collect Waste: Carefully collect the absorbed material and place it into a suitable, closed

container for disposal.[6][9]

Decontaminate: Clean the spill area thoroughly with water.

Lactic Acid Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of lactic
acid.

Assessment

Small, Uncontaminated Quantity

Large or Contaminated Quantity
Lactic Acid Waste Assess Quantity and Contamination

Dilute to <10% Concentration
Small & Uncontaminated

Collect in Labeled, Sealed Container

Large or Contaminated

Neutralize with Weak Base (pH 5-9) Dispose via Sanitary Sewer with Excess Water

Store in a Safe, Ventilated Area Arrange for Licensed Disposal Contractor

Click to download full resolution via product page

Decision-making workflow for lactic acid disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. chemstock.ae [chemstock.ae]

3. carlroth.com [carlroth.com]

4. geneseo.edu [geneseo.edu]

5. westliberty.edu [westliberty.edu]

6. benchchem.com [benchchem.com]

7. homebrewtalk.com [homebrewtalk.com]

8. murphyandson.co.uk [murphyandson.co.uk]

9. chemsupply.com.au [chemsupply.com.au]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b7770667/docs?utm_src=pdf-body#proper-disposal-of-lactic-acid-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b7770667/docs?utm_src=pdf-body#proper-disposal-of-lactic-acid-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b7770667/docs?utm_src=pdf-body-img#proper-disposal-of-lactic-acid-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b7770667/docs?utm_src=pdf-body#proper-disposal-of-lactic-acid-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b7770667?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=A159500&productDescription=LACTIC+ACID+USP%2FFCC+500ML&vendorId=VN00033897&countryCode=US&language=en
https://chemstock.ae/wp-content/uploads/2019/05/msds/39001MSDS.pdf
https://www.carlroth.com/medias/SDB-8460-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTU4NTh8YXBwbGljYXRpb24vcGRmfGFEa3pMMmcyTUM4NU1UYzRPVEU0TVRVNE16WTJMMU5FUWw4NE5EWXdYMGRDWDBWT0xuQmtaZ3xmZTAzMmU3OWFkODgwZWU5YTFlMzU3OGFhYTkyY2U1ZjdmN2IyZjI2NTEwMmI1MGM4MGNlYzJiMzFhNWYwMDU0
https://www.geneseo.edu/sites/default/files/users/247/Lactic%20Acid.pdf
https://westliberty.edu/health-and-safety/files/2017/07/Lactic-Acid.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Lactic_Acid.pdf
https://homebrewtalk.com/threads/how-to-dispose-of-a-bottle-of-lactic-acid-88.659049/
https://www.murphyandson.co.uk/wp-content/uploads/2018/09/Lactic-Acid-SDS-V4-06.01.2022.pdf
https://www.chemsupply.com.au/uploads/sds/ingredients/9CBEPU8T.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Proper Disposal of Lactic Acid: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770667/docs#proper-disposal-of-lactic-acid-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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